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Compound of Interest

Compound Name: Boc5

Cat. No.: B1667349 Get Quote

Proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel and

protecting the environment. When addressing the disposal procedures for a substance referred

to as "Boc5," it is crucial to first identify the exact chemical compound, as this name is used as

an abbreviation for at least two distinct substances with different properties and handling

requirements.

Initial research has identified two primary compounds referred to as "Boc5":

A non-peptidic glucagon-like peptide-1 receptor agonist with the Chemical Abstracts Service

(CAS) number 917569-14-3.[1][2] This is a complex molecule used in diabetes and weight-

loss research.[2]

5-(Boc-amino)pentanoic acid, also known as Boc-5-Ava-OH, with the CAS number 27219-

07-4.[3][4] This compound is an amino acid derivative commonly used in peptide synthesis.

[3]

The safety profiles and, consequently, the appropriate disposal methods for these two

chemicals differ significantly. To provide accurate and safe disposal guidance, it is essential for

the user to clarify which "Boc5" they are working with, preferably by confirming the CAS

number.

Below is a preliminary summary of the available safety information for 5-(Boc-amino)pentanoic

acid, which is more readily available.
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Safety and Hazard Information for 5-(Boc-
amino)pentanoic acid (CAS: 27219-07-4)
This information is summarized from available safety data sheets and should be confirmed with

the specific documentation provided by the supplier.

Hazard Category Description Precautionary Statements

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P264: Wash skin

thoroughly after handling.

P271: Use only outdoors or in

a well-ventilated area. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of water.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Storage Combustible solid.

Store in a well-ventilated

place. Keep container tightly

closed.

Personal Protective Equipment

(PPE)

Dust mask (type N95),

eyeshields, gloves.

Data sourced from Sigma-Aldrich safety information.[3]

Once the specific "Boc5" compound is identified, a detailed, step-by-step disposal procedure

can be provided, including a logical workflow diagram for waste stream management.
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Researchers, scientists, and drug development professionals are urged to consult their

institution's Environmental Health and Safety (EHS) office for specific guidelines, as local

regulations and facility protocols are the ultimate authority for waste disposal.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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